molecular formula C9H18ClNO3 B6245495 methyl 6-amino-3,3-dimethyl-5-oxohexanoate hydrochloride CAS No. 2408974-51-4

methyl 6-amino-3,3-dimethyl-5-oxohexanoate hydrochloride

Cat. No. B6245495
CAS RN: 2408974-51-4
M. Wt: 223.7
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl 6-amino-3,3-dimethyl-5-oxohexanoate hydrochloride, commonly referred to as MDH, is an organic compound with a wide range of potential applications in the scientific community. MDH is a hydrochloride salt of an alpha-amino acid and is synthesized from a variety of starting materials. MDH has been found to have a wide range of uses, from being used as a reagent in organic synthesis and as a catalyst in chemical reactions to being used as a ligand in drug-target interactions.

Scientific Research Applications

MDH has a wide range of potential applications in the scientific community. It has been used as a reagent in organic synthesis and as a catalyst in chemical reactions. It has also been used as a ligand in drug-target interactions, which can be used to study the structure and function of proteins. Additionally, MDH has been used as a model compound to study the effects of different solvents on the reactivity of organic compounds.

Mechanism of Action

The mechanism of action of MDH is not well understood. However, it is believed that MDH can act as a proton donor and acceptor, which can facilitate the transfer of protons between molecules. This can be used to catalyze a variety of chemical reactions. Additionally, MDH can be used to form hydrogen bonds with other molecules, which can be used to stabilize the structure of proteins.
Biochemical and Physiological Effects
The biochemical and physiological effects of MDH are not well understood. However, it is believed that MDH can act as a proton donor and acceptor, which can facilitate the transfer of protons between molecules. Additionally, MDH can be used to form hydrogen bonds with other molecules, which can be used to stabilize the structure of proteins.

Advantages and Limitations for Lab Experiments

MDH has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is relatively stable in a variety of solvents. Additionally, it is relatively non-toxic and can be used in a variety of reactions. However, MDH is not suitable for use in reactions involving high temperatures or strong acids.

Future Directions

For MDH include its use in the synthesis of new molecules and materials, as well as its potential use in drug-target interactions. Additionally, MDH could be used to study the effects of different solvents on the reactivity of organic compounds. Finally, MDH could be used to study the structure and function of proteins, as well as the effects of different solvents on protein structure.

Synthesis Methods

MDH is synthesized from a variety of starting materials, such as ethyl acetoacetate, acetic acid, and hydrochloric acid. The synthesis method involves a coupling reaction between ethyl acetoacetate and acetic acid, followed by a hydrolysis of the resulting product to form methyl 6-amino-3,3-dimethyl-5-oxohexanoate hydrochloride. The synthesis process is relatively simple and can be conducted in a laboratory setting.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 6-amino-3,3-dimethyl-5-oxohexanoate hydrochloride involves the reaction of 3,3-dimethyl-4-oxopentanoic acid with methylamine followed by the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3,3-dimethyl-4-oxopentanoic acid", "methylamine", "hydrochloric acid" ], "Reaction": [ "Step 1: 3,3-dimethyl-4-oxopentanoic acid is reacted with excess methylamine in ethanol at room temperature for 24 hours.", "Step 2: The resulting mixture is concentrated under reduced pressure to remove excess methylamine and ethanol.", "Step 3: Hydrochloric acid is added to the residue to form the hydrochloride salt of methyl 6-amino-3,3-dimethyl-5-oxohexanoate.", "Step 4: The product is isolated by filtration and washed with cold ethanol to obtain the pure hydrochloride salt." ] }

CAS RN

2408974-51-4

Molecular Formula

C9H18ClNO3

Molecular Weight

223.7

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.